Cas no 80946-04-9 (Benzenecarboximidamide, 2-mercapto-)

• Product name: Benzenecarboximidamide, 2-mercapto-
• CAS No: 80946-04-9
• MF: C₇H₈N₂S
• MW: 152.21682
• CID: 704736
• PubChem ID: 136229039

Benzenecarboximidamide, 2-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, 2-mercapto-
• 6-(diaminomethylidene)cyclohexa-2,4-diene-1-thione
• 80946-04-9
• DTXSID50515255

• Inchi： InChI=1S/C7H8N2S/c8-7(9)5-3-1-2-4-6(5)10/h1-4,10H,(H3,8,9)
• InChI Key： CHKQKPGYBDMGTB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(=N)N)S

Computed Properties

• Exact Mass: 152.04081944g/mol
• Monoisotopic Mass: 152.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.9Ų